Cas no 936230-68-1 (5-(4-Morpholinylmethyl) δ-Tocopherol)

• Product Name: 5-(4-Morpholinylmethyl) δ-Tocopherol
• CAS No: 936230-68-1
• Molecular Formula: C₃₂H₅₅NO₃
• Molecular Weight: 501.784
• CID: 1062526
• PubChem ID: 71750846

5-(4-Morpholinylmethyl) δ-Tocopherol Properties

Names and Identifiers

• 5-(4-Morpholinylmethyl) δ-Tocopherol
• (2R)-5-[dideuterio(morpholin-4-yl)methyl]-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
• CS-0200672
• (2R)-2,8-Dimethyl-5-[(morpholin-4-yl)(~2~H_2_)methyl]-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-1-benzopyran-6-ol
• 5-(4-Morpholinylmethyl)-d2 delta-Tocopherol, 90per cent
• 5-(4-Morpholinylmethyl)-d2
• 936230-74-9
• 5-(4-Morpholinylmethyl) delta-Tocopherol
• 936230-68-1
• DTXSID00858149
• HY-132541S
• A-Tocopherol
• 5-(4-Morpholinylmethyl)

• InChIKey： NHGONPYIGRKKFZ-IXDNSVQISA-N
• Inchi： InChI=1S/C32H55NO3/c1-24(2)10-7-11-25(3)12-8-13-26(4)14-9-16-32(6)17-15-28-29(23-33-18-20-35-21-19-33)30(34)22-27(5)31(28)36-32/h22,24-26,34H,7-21,23H2,1-6H3/t25-,26-,32-/m1/s1/i23D2
• SMILES： CC1=CC(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)CN3CCOCC3)O

Computed Properties

• Exact Mass: 501.41800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 14
• Monoisotopic Mass: 503.43074811g/mol
• Heavy Atom Count: 36
• Complexity: 606
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.4
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• LogP: 7.99350
• PSA: 41.93000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin E compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin E compounds